
6-Ethyl-2,7-dimethoxyjuglone molecular
structure and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Ethyl-2,7-dimethoxyjuglone

Cat. No.: B3026037 Get Quote

An In-depth Technical Guide to 6-Ethyl-2,7-
dimethoxyjuglone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document serves as a technical guide on the molecular structure and formula of 6-Ethyl-
2,7-dimethoxyjuglone. Despite a comprehensive search of scientific literature and chemical

databases, detailed experimental protocols, extensive quantitative data, and specific biological

pathways for this compound are not readily available. This guide presents the confirmed

structural and molecular information and highlights the current knowledge gaps to inform future

research endeavors.

Molecular Structure and Formula
6-Ethyl-2,7-dimethoxyjuglone, also known as 6-Ethyl-5-hydroxy-2,7-dimethoxy-1,4-

naphthoquinone, is a substituted naphthoquinone. Its chemical structure is characterized by a

naphthalene core with two ketone groups, a hydroxyl group, two methoxy groups, and an ethyl

substituent.

Molecular Formula: C₁₄H₁₄O₅[1]

CAS Number: 15254-86-1[1]
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The structural representation of 6-Ethyl-2,7-dimethoxyjuglone is as follows:

Caption: Molecular Structure of 6-Ethyl-2,7-dimethoxyjuglone.

Physicochemical Data
Publicly available databases provide limited physicochemical data for 6-Ethyl-2,7-
dimethoxyjuglone. The following table summarizes the key computed properties.

Property Value Source

Molecular Weight 262.25 g/mol [1]

Exact Mass 262.084124 g/mol PubChem

XLogP3 2.5 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
5 PubChem

Rotatable Bond Count 4 PubChem

Synthesis and Experimental Protocols
A detailed, peer-reviewed synthesis protocol specifically for 6-Ethyl-2,7-dimethoxyjuglone
could not be identified in the current scientific literature. General methods for the synthesis of

substituted naphthoquinones often involve multi-step processes, which may include Diels-Alder

reactions, oxidation, and various functional group manipulations. However, a specific and

validated experimental procedure for this particular molecule is not published.

Biological Activity and Signaling Pathways
There is a significant lack of information regarding the biological activity of 6-Ethyl-2,7-
dimethoxyjuglone. While other derivatives of juglone and compounds with dimethoxy

substitutions have been investigated for various pharmacological properties, including

antimicrobial and anticancer activities, no specific studies on the biological effects, mechanism
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of action, or associated signaling pathways of 6-Ethyl-2,7-dimethoxyjuglone have been

found.

Therefore, no diagrams for signaling pathways or experimental workflows can be provided at

this time.

Conclusion and Future Directions
6-Ethyl-2,7-dimethoxyjuglone is a chemically defined molecule with a known structure and

formula. However, there is a notable absence of in-depth technical data in the public domain.

For researchers, scientists, and drug development professionals, this represents both a

challenge and an opportunity. The lack of data on its synthesis, biological activity, and

mechanism of action indicates a completely unexplored area of research.

Future work should focus on:

Developing and publishing a reliable synthesis protocol for 6-Ethyl-2,7-dimethoxyjuglone.

Conducting comprehensive screening for biological activities, such as antimicrobial, antiviral,

and cytotoxic effects.

Investigating the mechanism of action for any identified biological activities, including the

elucidation of molecular targets and signaling pathways.

This foundational research is essential to unlock the potential of 6-Ethyl-2,7-
dimethoxyjuglone for therapeutic or other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-Ethyl-2,7-dimethoxyjuglone molecular structure and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026037#6-ethyl-2-7-dimethoxyjuglone-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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